Abstract

Li–air(O2) and Li–S batteries have gained much attention recently and most relevant research has aimed to improve the electrochemical performance of air(O2) or sulfur cathode materials. However, many technical problems associated with the Li metal anode have yet to be overcome. This review mainly focuses on the electrochemical behaviors and technical issues related to metallic Li anode materials as well as other metallic anode materials such as alkali (Na) and alkaline earth (Mg) metals, including Zn and Al when these metal anodes were employed for various types of secondary batteries.
